(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(1H-indol-3-yl)methanone

• IUPAC Name: [4-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(1H-indol-3-yl)methanone
• InChI: InChI=1S/C21H19F2N7O/c22-17-6-5-14(11-18(17)23)30-20(25-26-27-30)13-28-7-9-29(10-8-28)21(31)16-12-24-19-4-2-1-3-15(16)19/h1-6,11-12,24H,7-10,13H2
• InChI Key: BQVBSMLVFVVYOX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC(=C(C=C3)F)F)C(=O)C4=CNC5=CC=CC=C54
• Molecular Formula: C21H19F2N7O
• Molecular Weight: 423.4 g/mol

Description

(4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(1H-indol-3-yl)methanone is a useful research compound. Its molecular formula is C21H19F2N7O and its molecular weight is 423.428. The purity is usually 95%.
BenchChem offers high-quality (4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(1H-indol-3-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(1H-indol-3-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Research and Potential Therapeutic Uses

• New Psychoactive Substances (NPS) : Research on new psychoactive substances, including those with piperazine as a component, has highlighted their prevalence and the importance of including them in screening procedures for clinical and forensic toxicology. The study by Rust et al. (2012) found a high prevalence of new psychoactive substances, including piperazines, in hair samples, suggesting their widespread use and the need for awareness in clinical settings (Rust et al., 2012).

• Opioid Receptor Antagonists : Compounds targeting orexin receptors, often used in the development of treatments for insomnia, have been studied for their pharmacokinetics in humans. For example, Renzulli et al. (2011) investigated the disposition and metabolism of SB-649868, an orexin receptor antagonist, highlighting the compound's metabolic pathways and the potential for therapeutic use (Renzulli et al., 2011).

• Synthetic Cannabinoids : The pharmacological similarity and potential risks associated with synthetic cannabinoids, such as UR-144, have been studied, emphasizing their impact on psychomotor performance and safety in activities such as driving. Adamowicz and Lechowicz (2015) discussed the effects of UR-144 on human psychomotor performance, indicating significant impairment and potential dangers (Adamowicz & Lechowicz, 2015).